Cas no 1955473-75-2 ((3S,4S)-1-benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: (3S,4S)-1-benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 1955473-75-2
• MF: C₁₃H₁₆ClF₂NO₂
• MW: 291.72144985199
• CID: 5172805
• PubChem ID: 122235890
• Update Time: 2025-06-28

(3S,4S)-1-benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-1-(phenylmethyl)-, hydrochloride (1:1), (3S,4S)-
• (3S,4S)-1-benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride

• Inchi： 1S/C13H15F2NO2.ClH/c14-12(15)10-7-16(8-11(10)13(17)18)6-9-4-2-1-3-5-9;/h1-5,10-12H,6-8H2,(H,17,18);1H/t10-,11-;/m1./s1
• InChI Key： NQIVOQXKYWVGOS-NDXYWBNTSA-N
• SMILES： C([C@@H]1CN(CC2C=CC=CC=2)C[C@H]1C(=O)O)(F)F.Cl

Additional information on (3S,4S)-1-benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride

1955473-75-2: (3S,4S)-1-benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride

1955473-75-2, also known as (3S,4S)-1-benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and biotechnology. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied for their diverse biological activities. The molecule's unique stereochemistry and functional groups make it a promising candidate for drug development, particularly in the areas of central nervous system disorders and metabolic diseases.

The CAS number 1955473-75-2 refers to this specific enantiomer, which is characterized by its (3S,4S) configuration. This stereochemistry is critical for its biological activity, as it ensures proper molecular recognition and interaction with target proteins. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing the need for precise control over molecular geometry to achieve desired therapeutic effects.

The pyrrolidine ring in this compound serves as a versatile scaffold for attaching various functional groups. In this case, the benzyl group at position 1 and the difluoromethyl group at position 4 contribute significantly to the molecule's pharmacokinetic properties. The benzyl group enhances lipophilicity, improving absorption and bioavailability, while the difluoromethyl group introduces electron-withdrawing effects, potentially modulating the compound's interaction with biological targets.

Recent research has focused on the biological activity of (3S,4S)-1-benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, particularly its role as a modulator of G-protein coupled receptors (GPCRs). GPCRs are a major class of drug targets, involved in numerous physiological processes such as neurotransmission and immune response. The compound has shown potential in modulating serotonin receptors, which are implicated in conditions like depression and anxiety. This makes it a valuable lead compound for the development of novel antidepressants and anxiolytics.

In terms of synthesis, (3S,4S)-1-benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride is typically prepared through a multi-step process involving asymmetric induction techniques to ensure high enantiomeric purity. Recent advancements in asymmetric catalysis have enabled more efficient and scalable production methods, reducing costs and improving accessibility for further research.

The hydrochloride salt form of this compound is preferred for pharmaceutical applications due to its improved solubility and stability compared to the free base. This formulation allows for better absorption in vivo and reduces potential side effects associated with poor bioavailability.

Preclinical studies have demonstrated that (3S,4S)-1-benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride exhibits potent anti-inflammatory and neuroprotective properties. These findings suggest its potential utility in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to modulate metabolic pathways makes it a candidate for obesity and diabetes therapies.

Despite its promising profile, further research is required to fully elucidate the mechanism of action and safety profile of (3S,4S)-1-benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride. Ongoing clinical trials are investigating its efficacy in treating major depressive disorder (MDD), with early results indicating significant reductions in depressive symptoms compared to placebo.

In conclusion, (3S,4S)-1-benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No: 1955473-75-2) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent breakthroughs in synthesis and biological characterization, positions it as a leading candidate for developing innovative therapeutics across multiple therapeutic areas. As research continues to unfold, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.